Cas no 2039-49-8 (Isoxazole,3,5-diphenyl-)

Isoxazole,3,5-diphenyl- structure
Isoxazole,3,5-diphenyl- structure
Product Name:Isoxazole,3,5-diphenyl-
CAS No:2039-49-8
MF:C15H11NO
MW:221.253943681717
CID:279921
PubChem ID:137292
Update Time:2025-04-19

Isoxazole,3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,3,5-diphenyl-
    • 3,5-Diphenyl-1,2-oxazole
    • 3,5-Diphenylisoxazole
    • NSC5565
    • Z56761407
    • HECRDSFKLUVCAY-UHFFFAOYSA-N
    • MLS000710535
    • AKOS001033159
    • 3,5-DIPHENYLOXAZOLE
    • NCGC00245460-01
    • SMR000280302
    • CHEMBL1374535
    • Isoxazole, 3,5-diphenyl-
    • HECRDSFKLUVCAY-UHFFFAOYSA-
    • AE-641/00642057
    • 3,2-oxazole
    • HMS2748I15
    • Maybridge1_002053
    • I+/-,I(3)-Diphenylisoxazol
    • NSC-5565
    • 3, 5-diphenyl-1, 2-oxazole
    • Q63408632
    • SCHEMBL1421260
    • BRD-K56629496-001-09-6
    • SR-01000636690-1
    • 3,5-Diphenyl-isoxazole
    • HMS547F07
    • InChI=1/C15H11NO/c1-3-7-12(8-4-1)14-11-15(17-16-14)13-9-5-2-6-10-13/h1-11H
    • CCG-47041
    • 2039-49-8
    • CBDivE_000727
    • NSC 5565
    • DTXSID30174324
    • CS-0269886
    • Inchi: 1S/C15H11NO/c1-3-7-12(8-4-1)14-11-15(17-16-14)13-9-5-2-6-10-13/h1-11H
    • InChI Key: HECRDSFKLUVCAY-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.08413
  • Monoisotopic Mass: 221.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
  • LogP: 4.00860

Isoxazole,3,5-diphenyl- Related Literature

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